2-(5-(furan-2-yl)-7-methoxy-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)-4-methylphenol

• IUPAC Name: 2-[5-(furan-2-yl)-7-methoxy-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazin-2-yl]-4-methylphenol
• InChI: InChI=1S/C22H20N2O4/c1-13-8-9-18(25)15(11-13)16-12-17-14-5-3-6-19(26-2)21(14)28-22(24(17)23-16)20-7-4-10-27-20/h3-11,17,22,25H,12H2,1-2H3
• InChI Key: GZAQNVKHLVZTIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NN3C(C2)C4=C(C(=CC=C4)OC)OC3C5=CC=CO5
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol
• CAS No.: 899746-78-2

Description

2-(5-(furan-2-yl)-7-methoxy-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazin-2-yl)-4-methylphenol is a useful research compound. Its molecular formula is C22H20N2O4 and its molecular weight is 376.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of various pyrazolo and pyrimidine derivatives containing a naphthofuran moiety, showcasing its utility in creating complex heterocyclic structures (Abdelhamid, Shokry, & Tawfiek, 2012).
• It is useful in the gas-phase pyrolysis of 2-allyloxyarylpropenoic esters, leading to the synthesis of benzo[b]furans, a process compatible with various substituents and effective for producing substituted benzo[b]furans (Black et al., 1997).
• The compound plays a role in synthesizing alkaloids from the mangrove-derived actinomycete Jishengella endophytica, contributing to the discovery of new bioactive alkaloids (Wang et al., 2014).

Applications in Organic Chemistry

• It is utilized in the In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction, aiding in the synthesis of various 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives (Reddy et al., 2012).
• The compound is used in the preparation of enantiopure 3,6-dihydro-2H-1,2-oxazines, demonstrating its significance in creating polyhydroxylated compounds and azasugars (Jasiński, Lentz, Moreno-Clavijo, & Reissig, 2012).
• It is involved in the synthesis and reactions of various pyrazole derivatives, indicating its versatility in the creation of complex heterocyclic compounds (Şener et al., 2002).

Biomedical and Pharmaceutical Research

• The compound has been used in the synthesis of novel pyrazoline derivatives with potential antimicrobial activity, showcasing its application in developing new pharmaceutical agents (Raviteja, Lingaiah, & Rajeeva, 2017).
• It has been employed in the synthesis of novel thiazoles, which are evaluated as antioxidant additives for lubricating oils, demonstrating its application in industrial and biomedical contexts (Amer, Hassan, Moawad, & Shaker, 2011).